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Compound of Interest

Compound Name: isocudraniaxanthone B

Cat. No.: B043953 Get Quote

Isocudraniaxanthone B: A Technical Guide for
Researchers
An In-depth Examination of a Promising Bioactive Xanthone

CAS Number: 199851-52-0[1][2] Molecular Formula: C₁₉H₁₈O₆[1][2]

This technical guide provides a comprehensive overview of isocudraniaxanthone B, a

prenylated xanthone with significant potential in drug discovery and development. This

document is intended for researchers, scientists, and professionals in the pharmaceutical and

biotechnology sectors.

Introduction
Isocudraniaxanthone B is a naturally occurring xanthone, a class of heterocyclic compounds

known for their diverse biological activities. It has been isolated from plant species such as

Calophyllum caledonicum. While research specifically on isocudraniaxanthone B is emerging,

the broader family of xanthones, particularly those isolated from the root bark of Cudrania

tricuspidata, has been extensively studied, revealing a wide range of pharmacological effects,

including anticancer, anti-inflammatory, and neuroprotective properties.[3][4][5] This guide

synthesizes the available data on isocudraniaxanthone B and related compounds to provide

a detailed resource for future research.
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Chemical Structure:

Caption: Chemical structure of Isocudraniaxanthone B.

Biological Activities and Therapeutic Potential
While direct studies on isocudraniaxanthone B are limited, research on analogous xanthones

provides a strong indication of its potential therapeutic applications.

Anticancer Activity
Numerous xanthones isolated from Cudrania tricuspidata have demonstrated significant

cytotoxic effects against various human tumor cell lines.[6][7] The proposed mechanism of

action for many of these compounds involves the induction of apoptosis (programmed cell

death). Studies on related compounds suggest that isocudraniaxanthone B may inhibit

cancer cell proliferation and trigger apoptotic pathways.

Anti-inflammatory Activity
Xanthone derivatives have been shown to possess potent anti-inflammatory properties.[4][8][9]

The anti-inflammatory effects are often attributed to the inhibition of pro-inflammatory mediators

and the modulation of key signaling pathways such as the NF-κB pathway.[8][9] Compounds

isolated from Cudrania tricuspidata have been observed to decrease the production of

inflammatory cytokines like IL-6 and IL-8.[4]

Neuroprotective Effects
Several xanthones have exhibited neuroprotective activities in various experimental models.

[10][11][12][13][14] These compounds have been shown to protect neuronal cells from

oxidative stress-induced cell death.[12][13] The neuroprotective potential of xanthones makes

them interesting candidates for the investigation of treatments for neurodegenerative diseases.

Data Presentation
The following table summarizes the cytotoxic activity of several xanthones isolated from

Cudrania tricuspidata against various cancer cell lines. This data provides a comparative basis

for anticipating the potential efficacy of isocudraniaxanthone B.
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Compound Name Cancer Cell Line IC₅₀ (µg/mL) Reference

Cudratricusxanthone

E
HCT-116 1.6 [6]

Cudratricusxanthone

G
SMMC-7721 2.5 [6]

Cudraxanthone M SGC-7901 3.2 [6]

Toxyloxanthone C BGC-823 4.1 [6]

Cudratricusxanthone

B
HCT-116 1.3 [6]

Cudratricusxanthone

D
SMMC-7721 2.8 [6]

Xanthone V(1a) SGC-7901 5.4 [6]

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

isocudraniaxanthone B are crucial for advancing research. The following are generalized

methodologies that can be adapted for this specific compound.

Isolation from Natural Sources
Objective: To isolate and purify isocudraniaxanthone B from plant material (e.g., root bark of

Cudrania tricuspidata).

Methodology:

Extraction: The air-dried and powdered root bark is extracted with methanol at room

temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

[15]

Fractionation: The crude extract is suspended in water and successively partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.
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Chromatographic Purification: The bioactive fraction (typically the ethyl acetate or chloroform

fraction for xanthones) is subjected to a series of chromatographic techniques, including

silica gel column chromatography, Sephadex LH-20 column chromatography, and

preparative high-performance liquid chromatography (HPLC) to isolate the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.
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Experimental Workflow: Isolation of Isocudraniaxanthone B

Plant Material
(e.g., Cudrania tricuspidata root bark)

Solvent Extraction
(Methanol)

Maceration Solvent Partitioning
(Hexane, Chloroform, Ethyl Acetate)

Liquid-Liquid Extraction Column Chromatography
(Silica Gel, Sephadex LH-20)

Fractionation Preparative HPLCFine Purification Pure Isocudraniaxanthone B Structural Elucidation
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [isocudraniaxanthone B CAS number and molecular
formula C19H18O6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043953#isocudraniaxanthone-b-cas-number-and-
molecular-formula-c19h18o6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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